molecular formula C21H24N2O4 B1261343 18,19-dehydrocorynoxinic acid B

18,19-dehydrocorynoxinic acid B

Cat. No. B1261343
M. Wt: 368.4 g/mol
InChI Key: ZGSZUQKKUBVUPV-HCFCNZAZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

18,19-dehydrocorynoxinic acid B is a natural product found in Uncaria rhynchophylla with data available.

Scientific Research Applications

Neuroprotective Activity

18,19-dehydrocorynoxinic acid B is a metabolite of isocorynoxeine, an alkaloid from Uncaria Hook with effects like lowering blood pressure, vasodilatation, and protection against ischemia-induced neuronal damage. The neuroprotective effect of isocorynoxeine against glutamate-induced HT22 cell death was significant, but its metabolites, including 18,19-dehydrocorynoxinic acid B, showed little or weak neuroprotective activities. This insight is crucial for understanding the metabolic fate and disposition of these compounds in humans (Qi et al., 2014).

Metabolic Pathway Involvement

18,19-dehydrocorynoxinic acid B is part of the metabolic pathways of isocorynoxeine, an alkaloid found in Uncaria rhynchophylla, widely used for treating hypertension, vascular dementia, and stroke. Understanding the pharmacokinetic characteristics of major isocorynoxeine metabolites, including 18,19-dehydrocorynoxinic acid B, and the role of human and rat liver microsomes in the major metabolic pathway of isocorynoxeine is significant for comprehending the pharmacokinetic nature of tetracyclic oxindole alkaloids (Zhao et al., 2016).

properties

Product Name

18,19-dehydrocorynoxinic acid B

Molecular Formula

C21H24N2O4

Molecular Weight

368.4 g/mol

IUPAC Name

(E)-2-[(3R,6'S,7'S,8'aS)-6'-ethenyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoic acid

InChI

InChI=1S/C21H24N2O4/c1-3-13-11-23-9-8-21(16-6-4-5-7-17(16)22-20(21)26)18(23)10-14(13)15(12-27-2)19(24)25/h3-7,12-14,18H,1,8-11H2,2H3,(H,22,26)(H,24,25)/b15-12+/t13-,14+,18+,21-/m1/s1

InChI Key

ZGSZUQKKUBVUPV-HCFCNZAZSA-N

Isomeric SMILES

CO/C=C(\[C@H]1C[C@H]2[C@@]3(CCN2C[C@H]1C=C)C4=CC=CC=C4NC3=O)/C(=O)O

Canonical SMILES

COC=C(C1CC2C3(CCN2CC1C=C)C4=CC=CC=C4NC3=O)C(=O)O

synonyms

18,19-dehydrocorynoxinic acid B

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
18,19-dehydrocorynoxinic acid B
Reactant of Route 2
18,19-dehydrocorynoxinic acid B
Reactant of Route 3
18,19-dehydrocorynoxinic acid B
Reactant of Route 4
18,19-dehydrocorynoxinic acid B
Reactant of Route 5
18,19-dehydrocorynoxinic acid B
Reactant of Route 6
18,19-dehydrocorynoxinic acid B

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.